[(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine

• Molecular Formula: C11H16BrFN2
• Molecular Weight: 275.16 g/mol
• IUPAC Name: N-[(3-bromo-4-fluorophenyl)methyl]-N',N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C11H16BrFN2/c1-15(2)6-5-14-8-9-3-4-11(13)10(12)7-9/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key: MFNVUBVYVMYTPL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNCC1=CC(=C(C=C1)F)Br

Description

IUPAC Name: N-[(3-Bromo-4-fluorophenyl)methyl]-N',N'-dimethylethane-1,2-diamine CAS No.: 954253-23-7 Molecular Formula: C₁₁H₁₆BrFN₂ Molecular Weight: 275.16 g/mol Structural Features:

• A bromo (Br) and fluoro (F) substituent on the phenyl ring at positions 3 and 4, respectively.
• A dimethylaminoethylamine group ([2-(dimethylamino)ethyl]amine) linked to the benzyl position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine typically involves the following steps:

Bromination and Fluorination: The starting material, a phenyl ring, undergoes bromination and fluorination to introduce the bromine and fluorine atoms at the 3 and 4 positions, respectively.

Alkylation: The brominated and fluorinated phenyl ring is then alkylated with a dimethylaminoethyl group. This step often involves the use of a strong base such as sodium hydride (NaH) to deprotonate the amine, followed by nucleophilic substitution.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

[(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be performed using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) to remove the bromine or fluorine atoms.

Substitution: Nucleophilic substitution reactions can occur at the bromine or fluorine positions using reagents such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt).

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: H2, Pd/C, ethanol as a solvent.

Substitution: NaOCH3, NaOEt, polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of dehalogenated products.

Substitution: Formation of methoxy or ethoxy derivatives.

Scientific Research Applications

[(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential use as an intermediate in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine involves its interaction with specific molecular targets. The dimethylaminoethyl group can interact with biological receptors, potentially modulating their activity. The bromine and fluorine atoms may enhance the compound’s binding affinity and selectivity for certain targets, influencing various biochemical pathways.

Comparison with Similar Compounds

Serotonin Transporter (SERT) Ligands

Compounds 15 and 16 ():

• Structure: Compound 15: 2-(2-((Dimethylamino)methyl)-4-fluorophenoxy)-5-bromobenzeneamine. Compound 16: 2-(2-((Dimethylamino)methyl)-4-fluorophenoxy)-5-iodobenzeneamine.
• Key Differences :
  • Ether linkage (O) instead of a direct methylene (-CH₂-) bridge.
  • Substituents: Bromo (Br) in Compound 15 vs. iodo (I) in Compound 14.
• Activity :
  • Both exhibit high SERT affinity (Ki = 0.28 nM for 15; 0.20 nM for 16).
  • The target compound lacks the ether linkage, which may reduce conformational flexibility but retains halogen substituents critical for binding .

Table 1 : Comparison of SERT Ligands

Compound	Structure	Ki (nM)	Key Features
Target Compound	Benzyl-dimethylaminoethylamine	N/A	Br/F phenyl; no ether linkage
Compound 15 ()	Ether-linked Br analog	0.28	Ether group; higher flexibility
Compound 16 ()	Ether-linked I analog	0.20	Iodo substituent; higher affinity

Polymerization Ligands

Me₆TREN ():

• Structure: Tris[2-(dimethylamino)ethyl]amine.
• Key Differences: Three dimethylaminoethyl arms vs. one in the target compound.
• Application: Serves as a ligand in living radical polymerization (LRP) due to its strong coordination with metal catalysts. The target compound’s single dimethylaminoethyl group may limit its utility in polymerization but could still act as a weak ligand .

Ester-Containing Analogues

Ethyl 4-(dimethylamino)benzoate and 2-(Dimethylamino)ethyl Methacrylate ():

• Structure: Ethyl 4-(dimethylamino)benzoate: Ester with dimethylamino group. 2-(Dimethylamino)ethyl methacrylate: Methacrylate ester with dimethylaminoethyl chain.
• Key Differences :
  • Ester functional groups instead of amines.
• Activity: Ethyl 4-(dimethylamino)benzoate showed higher reactivity in resin cements than methacrylate derivatives, suggesting that the amine group in the target compound may offer distinct chemical interactions (e.g., hydrogen bonding) compared to esters .

Halogenated Pharmacological Agents

Example 382 ():

• Structure: N-(3-bromo-4-fluorophenyl)-2-((2-(dimethylamino)ethyl)amino)-4-fluoro-N’-hydroxy-1H-benzo[d]imidazole-7-carboximidamide.
• Key Differences :
  • Incorporates a benzoimidazole-carboximidamide core.
  • Additional fluoro substituent and hydroxy group.

Phosphonothioate Derivatives

Methyl S-2-dimethylaminoethyl ethylphosphonothioate ():

• Structure: Phosphonothioate ester with dimethylaminoethyl chain.
• Key Differences :
  • Phosphorus-centered core vs. phenyl ring.
• Application: Used in organophosphate chemistry; the dimethylaminoethyl group may modulate solubility and reactivity, similar to its role in the target compound .

Structure-Activity Relationship (SAR) Insights

• Halogen Effects: Bromo and iodo substituents (as in Compounds 15 and 16) enhance SERT affinity compared to non-halogenated analogs. The target compound’s bromo-fluoro combination may balance lipophilicity and electronic effects .
• Amine vs.
• Conformational Flexibility : Ether-linked compounds () exhibit higher flexibility, which may explain their superior SERT affinity compared to the rigid benzylamine scaffold of the target compound.

Biological Activity

The compound [(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine is a member of the class of amines that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including its synthesis, mechanisms of action, and therapeutic applications.

Synthesis and Structural Characteristics

The synthesis of this compound typically involves the reaction of 3-bromo-4-fluorobenzyl chloride with 2-(dimethylamino)ethylamine. The resulting product can be characterized using various techniques such as NMR, mass spectrometry, and X-ray crystallography, which confirm its molecular structure and purity.

1. Antidepressant Properties

Recent studies indicate that compounds similar to [(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine exhibit antidepressant-like effects. For instance, derivatives have shown significant activity in preclinical models, suggesting a mechanism involving serotonin reuptake inhibition and modulation of neurotransmitter systems .

2. Antimicrobial Activity

Research has demonstrated that related compounds possess antimicrobial properties. The presence of halogen substituents like bromine and fluorine can enhance the lipophilicity and bioactivity of amine derivatives against various bacterial strains .

3. Anti-inflammatory Effects

Compounds in this class have been evaluated for their anti-inflammatory potential. Preliminary results from in vitro assays indicate that they may inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory pathway. The IC50 values for some derivatives against COX-1 and COX-2 enzymes suggest promising anti-inflammatory activity comparable to established drugs like celecoxib .

The biological activity of [(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine can be attributed to its ability to interact with various biological targets:

• Receptor Binding : The compound may exhibit affinity for serotonin receptors, influencing mood regulation.
• Enzyme Inhibition : Its structure allows for potential interactions with COX enzymes, leading to reduced inflammation.
• Electrophilic Properties : The presence of electron-withdrawing groups like bromine and fluorine enhances its reactivity, potentially facilitating interactions with nucleophilic sites in biological molecules .

Case Studies

Several case studies have highlighted the efficacy of similar compounds:

• A study on a related compound demonstrated significant reductions in depressive behaviors in rodent models when administered at specific dosages. The mechanism was linked to increased serotonin levels in the synaptic cleft.
• Another investigation focused on the antimicrobial properties revealed that a derivative exhibited potent activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) lower than those of standard antibiotics .

Data Summary

The following table summarizes key findings regarding the biological activity of related compounds:

Activity Type	Mechanism	IC50/MIC Values	Reference
Antidepressant	Serotonin reuptake inhibition	Not specified
Antimicrobial	Disruption of bacterial cell membranes	MIC = 10 μg/mL (against E. coli)
Anti-inflammatory	COX inhibition	COX-1 IC50 = 19.45 μM

Q & A

Q. What are the established synthetic routes for [(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine?

Methodological Answer: The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, Example 263 in EP patents describes a multi-step synthesis starting from 3-bromo-4-fluorobenzaldehyde derivatives. The intermediate 3-bromo-4-fluoro-benzaldimine is reacted with 2-(dimethylamino)ethylamine under controlled conditions (e.g., DMF solvent, 60–80°C, 12–24 hours). Purification involves column chromatography with gradients of ethyl acetate/hexane .

Key Considerations:

• Use anhydrous conditions to prevent hydrolysis of intermediates.
• Monitor reaction progress via TLC or LC-MS to optimize yield .

Q. What spectroscopic techniques are recommended for characterizing this compound?

Methodological Answer:

• 1H/13C NMR: Assign peaks based on substituent effects. The aromatic protons (3-Bromo-4-fluorophenyl group) appear as a doublet of doublets (δ 7.2–7.8 ppm), while the dimethylaminoethyl chain shows signals at δ 2.2–2.5 ppm (N(CH3)2) and δ 2.6–3.0 ppm (CH2 groups) .
• HRMS: Confirm molecular ion peaks (e.g., [M+H]+) with mass accuracy <5 ppm .
• IR Spectroscopy: Identify N-H stretches (~3300 cm⁻¹) and C-Br vibrations (~600 cm⁻¹) .

Q. How can reaction conditions be optimized to improve yield?

Methodological Answer:

• Solvent Screening: Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity of the amine group .
• Catalyst Use: Copper(I) bromide/ligand systems (e.g., Me6TREN) accelerate coupling reactions in polymerizable systems .
• Temperature Control: Lower temperatures (0–25°C) reduce side reactions like oxidation of the dimethylamino group .

Advanced Research Questions

Q. What mechanistic insights explain the compound’s reactivity in palladium-catalyzed cross-coupling reactions?

Methodological Answer: The bromo and fluoro substituents on the phenyl ring activate the molecule toward oxidative addition with Pd(0) catalysts. Computational studies (DFT) suggest that the dimethylaminoethyl chain stabilizes transition states via electron donation, lowering activation energy. Experimental validation involves kinetic profiling under varying Pd/ligand ratios .

Data Contradictions: Conflicting reports on catalytic efficiency may arise from solvent polarity effects. For instance, DMSO improves Pd dispersion but may deactivate catalysts via coordination—use mixed solvents (e.g., DMSO/THF) to balance reactivity .

Q. How does structural modification of the dimethylaminoethyl chain affect biological activity?

Methodological Answer:

• Analog Synthesis: Replace dimethylamino with pyrrolidinyl or piperazinyl groups (see Example 3g in antimalarial studies) to modulate lipophilicity and binding affinity .
• Biological Assays: Test derivatives against enzyme targets (e.g., kinases) using fluorescence polarization or SPR. For example, ethyl 4-(dimethylamino) benzoate derivatives show higher reactivity than methacrylate analogs in polymerizable systems .

Q. What role does this compound play in photo-induced polymerization systems?

Methodological Answer: As a co-initiator in dual photoredox/copper systems, the compound acts as an electron donor. For example, in methyl acrylate polymerization, it reduces Cu(II) to Cu(I), enabling atom transfer radical polymerization (ATRP) under green light (λ = 520 nm). Optimize amine/co-initiator ratios (e.g., 1:2 CQ/amine) to enhance degree of conversion (~90%) .

Q. How to resolve discrepancies in reported catalytic efficiencies across studies?

Methodological Answer:

• Control Experiments: Replicate studies with identical reagents (e.g., CuBr2/Me6TREN vs. CuCl/PMDETA) .
• Environmental Factors: Assess oxygen sensitivity—open-air systems may reduce efficiency due to radical quenching .
• Batch vs. Flow Reactors: Continuous flow systems (e.g., microreactors) improve reproducibility by minimizing thermal gradients .